Cas no 2138002-48-7 (2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138002-48-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6107826
• PubChem ID: 165460267
• Update Time: 2025-10-31

2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2138002-48-7
• 2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731785

• Inchi： 1S/C9H15N3/c1-7-6-12-5-3-4-10-8(2)9(12)11-7/h6,8,10H,3-5H2,1-2H3
• InChI Key： FZLABWPKCTVGDD-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1C(C)NCCC2

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Imidazo[1,2-a][1,4]diazepine Derivatives: A Focus on 2,9-Dimethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine (CAS No 2138002-48-7)

The compound CAS No 2138002-48-7, known as 2,9-dimethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, represents a significant advancement in the field of heterocyclic chemistry. This compound belongs to the class of imidazo[1,2-a][1,4]diazepines, which are fused bicyclic systems combining imidazole and diazepine moieties. The structure of this compound is characterized by the presence of two methyl groups at positions 2 and 9 of the imidazo[1,2-a][1,4]diazepine framework. Recent studies have highlighted its potential applications in various fields such as drug discovery and materials science.

Imidazo[1,2-a][1,4]diazepines have gained attention due to their unique electronic properties and structural versatility. The fusion of two nitrogen-containing rings creates a rigid framework that can accommodate various substituents. In the case of CAS No 2138002-48-7, the methyl groups at positions 2 and 9 introduce steric bulk and influence the electronic distribution within the molecule. This modification can enhance stability or alter reactivity depending on the context of application.

Recent research has focused on the synthesis and characterization of imidazo[1,2-a][1,4]diazepine derivatives to explore their potential as building blocks for advanced materials. For instance, studies have demonstrated that these compounds can serve as precursors for high-performance polymers or as active components in optoelectronic devices. The methyl substitution in CAS No 2138002-48-7 has been shown to improve thermal stability and mechanical properties when incorporated into polymer matrices.

In the pharmaceutical sector, imidazo[1,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a]diazepines are being investigated for their potential as drug candidates. The fused ring system provides a platform for modulating pharmacokinetic properties such as solubility and bioavailability. Preclinical studies on CAS No 2138002-48-7 have indicated promising results in terms of bioactivity against specific targets associated with neurodegenerative diseases. This underscores the importance of further research into its therapeutic potential.

The synthesis of CAS No 213800